2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid (FHMA) is a relatively new compound that has the potential to be used in a variety of scientific research applications. FHMA is a naturally occurring compound that has been studied for its potential therapeutic effects. It has been found to have significant anti-inflammatory and anti-cancer properties. FHMA has also been studied for its ability to inhibit the growth of certain bacteria and fungi.
Mechanism of Action
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to act as a non-steroidal anti-inflammatory drug (NSAID). It has been found to inhibit the cyclooxygenase enzymes COX-1 and COX-2, which are responsible for the production of prostaglandins and thromboxanes. 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has also been found to inhibit the production of nitric oxide, which is a key mediator of inflammation.
Biochemical and Physiological Effects
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to reduce inflammation, pain, and swelling. It has also been found to reduce oxidative stress and reduce the risk of cancer. 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to reduce the production of certain cytokines, which are responsible for inflammation.
Advantages and Limitations for Lab Experiments
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively low-cost compound that is easy to synthesize. It is also safe and non-toxic, making it suitable for use in laboratory experiments. The main limitation of 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is that it is not very soluble in water, making it difficult to use in certain experiments.
Future Directions
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has potential applications in the treatment of a variety of diseases. Future research could focus on developing new synthesis methods to increase the solubility of 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% in water. It could also be studied for its potential to reduce inflammation and oxidative stress in cells. Additionally, 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be studied for its potential to inhibit the growth of certain bacteria and fungi. Finally, 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be studied for its potential to reduce the risk of cancer.
Synthesis Methods
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized from the reaction of 3-fluoro-4-hydroxybenzaldehyde and 5-methoxybenzoic acid. The reaction is catalyzed by a mild acid such as sulfuric acid or hydrochloric acid. The product of the reaction is a white solid that is soluble in water.
Scientific Research Applications
2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential therapeutic effects. It has been found to have significant anti-inflammatory and anti-cancer properties. 2-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been studied for its ability to inhibit the growth of certain bacteria and fungi. It has also been studied for its potential to reduce oxidative stress in cells.
properties
IUPAC Name |
2-(3-fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO4/c1-19-9-3-4-10(11(7-9)14(17)18)8-2-5-13(16)12(15)6-8/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAMAECKVRUICJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689365 |
Source
|
| Record name | 3'-Fluoro-4'-hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261988-60-6 |
Source
|
| Record name | 3'-Fluoro-4'-hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
